Cas no 2229220-06-6 (tert-butyl N-3-(3-aminoprop-1-en-2-yl)oxolan-3-ylcarbamate)

• Product Name: tert-butyl N-3-(3-aminoprop-1-en-2-yl)oxolan-3-ylcarbamate
• CAS No: 2229220-06-6
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• CID: 5963744
• PubChem ID: 165784144
• Update Time: 2025-10-18

tert-butyl N-3-(3-aminoprop-1-en-2-yl)oxolan-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(3-aminoprop-1-en-2-yl)oxolan-3-ylcarbamate
• 2229220-06-6
• tert-butyl N-[3-(3-aminoprop-1-en-2-yl)oxolan-3-yl]carbamate
• EN300-1898961

• Inchi： 1S/C12H22N2O3/c1-9(7-13)12(5-6-16-8-12)14-10(15)17-11(2,3)4/h1,5-8,13H2,2-4H3,(H,14,15)
• InChI Key： SWIVIGCPPYVMRD-UHFFFAOYSA-N
• SMILES： O1CCC(C(=C)CN)(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 242.16304257g/mol
• Monoisotopic Mass: 242.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-3-(3-aminoprop-1-en-2-yl)oxolan-3-ylcarbamate

tert-butyl N-3-(3-aminoprop-1-en-2-yl)oxolan-3-ylcarbamate: A Comprehensive Overview

The compound tert-butyl N-3-(3-aminoprop-1-en-2-yl)oxolan-3-ylcarbamate, identified by the CAS number 2229220-06-6, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug delivery systems and bioactive molecule synthesis. The molecule's structure, comprising a tert-butyl group, an oxolane ring, and an amine-containing side chain, makes it a versatile building block for various chemical reactions.

Recent studies have highlighted the importance of tert-butyl N-3-(3-aminoprop-1-en-2-yl)oxolan-3-ylcarbamate in the development of advanced drug delivery systems. Researchers have explored its ability to act as a stabilizing agent in nanoparticle formulations, enhancing the bioavailability of therapeutic agents. The oxolane ring, also known as a tetrahydrofuran ring, contributes to the molecule's stability and solubility properties, making it ideal for use in aqueous environments.

In terms of synthesis, the compound can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. One notable approach involves the reaction of tert-butyl chloride with an appropriately substituted oxolane derivative in the presence of a base. This method has been optimized to achieve high yields and purity levels, ensuring its suitability for large-scale production.

The presence of the amino group in the side chain introduces additional functionality to the molecule, enabling further modifications such as alkylation or acylation. These modifications can be used to tailor the compound's properties for specific applications, such as enhancing its ability to interact with biological systems or improving its pharmacokinetic profile.

Recent advancements in computational chemistry have allowed researchers to model the behavior of tert-butyl N-3-(3-aminoprop-1-en-2-yl)oxolan-3-ylcarbamate in various chemical environments. These models have provided insights into its reactivity and selectivity in different reaction conditions, paving the way for more efficient synthetic routes and novel applications.

In conclusion, tert-butyl N-3-(3-aminoprop-1en-2-yl)oxolan-3-ylcarbamate) is a versatile and valuable compound with a wide range of potential applications in organic synthesis and pharmaceutical research. Its unique structure and functional groups make it an attractive candidate for further exploration and development.